Cas no 2034370-70-0 (N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide)

N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide structure

2034370-70-0 structure

Product Name:N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide

CAS No:2034370-70-0

MF:C₁₉H₁₈N₆OS

MW:378.450821399689

CID:6238249

PubChem ID:92129409

Update Time:2024-01-11

N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide
- N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzo[b]thiophene-2-carboxamide
- N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1-benzothiophene-2-carboxamide
- F6524-5405
- AKOS026694617
- N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
- 2034370-70-0
- Inchi： 1S/C19H18N6OS/c26-19(15-11-13-5-1-2-6-14(13)27-15)20-12-18-22-21-16-7-8-17(23-25(16)18)24-9-3-4-10-24/h1-2,5-8,11H,3-4,9-10,12H2,(H,20,26)
- InChI Key： GKJLBSJPDYNOOG-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2C=C1C(NCC1=NN=C2C=CC(=NN21)N1CCCC1)=O

Computed Properties

Exact Mass: 378.12628039g/mol
Monoisotopic Mass: 378.12628039g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 544
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 104Å²

N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6524-5405-2μmol	N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide	2034370-70-0		2μmol	$57.0	2023-09-05
Life Chemicals	F6524-5405-5μmol	N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide	2034370-70-0		5μmol	$63.0	2023-09-05
Life Chemicals	F6524-5405-10μmol	N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide	2034370-70-0		10μmol	$69.0	2023-09-05
Life Chemicals	F6524-5405-1mg	N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide	2034370-70-0		1mg	$54.0	2023-09-05
Life Chemicals	F6524-5405-2mg	N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide	2034370-70-0		2mg	$59.0	2023-09-05
Life Chemicals	F6524-5405-3mg	N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide	2034370-70-0		3mg	$63.0	2023-09-05
Life Chemicals	F6524-5405-4mg	N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide	2034370-70-0		4mg	$66.0	2023-09-05
Life Chemicals	F6524-5405-5mg	N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide	2034370-70-0		5mg	$69.0	2023-09-05
Life Chemicals	F6524-5405-10mg	N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide	2034370-70-0		10mg	$79.0	2023-09-05
Life Chemicals	F6524-5405-15mg	N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide	2034370-70-0	90%+	15mg	$89.0	2023-05-17